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Compound Focus: ZONYL FS-300

CAS No.: 197664-69-0

Cat. No.: S1833096

Product Overview and Basic Comparison

ZONYL FS-300 and Capstone FS-30 are both fluorosurfactants designed to reduce surface tension.
Capstone FS-30 was developed as a more environmentally friendly alternative to older ZONYL products,

formulated with short-chain chemistry to meet the U.S. EPA 2010/15 PFOA Stewardship Program [1].

The table below summarizes their basic specifications:

Property ZONYL FS-300 Capstone FS-30

Chemical Nature  Fluorosurfactant [2] [3] Nonionic, short-chain fluorosurfactant [1] [4]
lonic Character Information missing Nonionic [1]

Typical Solvent Water, THF [3] Water [1]

Appearance Liquid [3] Liquid [4]

Density ~1.10 g/mL @ 20-25°C [3] ~1.10 g/mL @ 25°C [4]

[4]
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Property ZONYL FS-300 Capstone FS-30
Key - Direct replacement for ZONYL FSN and ZONYL FS-
Replacement 300 [1]

Research Applications and Indirect Insights

While a head-to-head study is unavailable, published research shows how each surfactant is used

independently, which offers indirect insights.

e Capstone FS-30 in Droplet Stabilization: A 2024 open-access study comprehensively compared
conventional fluoresurfactants with partially fluorinated nanoparticles (FNPs) for stabilizing aqueous
droplets in fluorinated oils for microfluidics [5]. This research is highly relevant to your audience,

though it does not specify the commercial surfactant used. The study found that:

o Surfactant-stabilized droplets allowed faster stabilization at the interface compared to slower-
diffusing FNPs [5].

o FNP-stabilized droplets exhibited greater long-term stability [5].

o No significant difference was observed in the size of droplets generated via microfluidics
between the two stabilization methods [5].

¢ Documented Uses of Each Surfactant:

o Capstone FS-30: Used in water-based conductive inks to improve wettability of silver flakes [4]
and for coating graphene quantum dots on hydrophobic surfaces to achieve smooth, uniform
films [4].

o ZONYL FS-300: Employed in the formation of complex three-phase emulsions for light-induced
reconstruction studies [3].

Proposed Experimental Workflow for Comparison

To objectively compare these products, you would need to design an experiment. The diagram below

outlines a potential workflow based on standard practices in the field.

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://www.chempoint.com/insights/chemours-zonyl-to-capstone
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra04298k
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra04298k
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra04298k
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra04298k
https://www.alfa-chemistry.com/product/capstone-fs-30-cas-1640092-35-8-341687.html
https://www.alfa-chemistry.com/product/capstone-fs-30-cas-1640092-35-8-341687.html
https://www.smolecule.com/products/s1833096?utm_src=pdf-body
https://www.alfa-chemistry.com/product/zonyl-fs-cas-197664-69-0-290841.html
https://www.smolecule.com/products/s1833096?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O I e C U I e Specifications & Pricing

Prepare Emulsion Formulations

Preparation Phase

- A: ZONYL FS-300
- (Concentration Series)

B: Capstone FS-30
-\ (Concentration Series)

(Control: Other Stabilizer)

Perform Stability Tests

Droplet Formation
- U (Microfluidics)

Long-Term Storage
- \_(Creaming/Coalescence) ) :

Leakage & Cross-Talk ) -
(Fluorescent Dyes) :

Analyze Key Metrics
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Droplet Size &
-\ Size Distribution

. [ Interfacial Tension | :
Measurement

Zeta Potential
Measurement

Click to download full resolution via product page

Key Experimental Metrics: The most critical performance metrics to measure would be dynamic
interfacial tension (for stabilization speed), droplet size distribution, zeta potential, and long-term

stability against coalescence and Ostwald ripening [5] [6].

Reformulation and Testing Guidance

When considering a switch between these surfactants, note that they are not necessarily one-to-one

replacements [1]. Key considerations include:

¢ Active Ingredient Concentration: The percent of active ingredients as supplied can differ. Calculate
the concentration in your formulation based on the active ingredient amount [1].

e Systematic Testing: It is recommended to test at least three different concentrations of the
replacement surfactant near or above the previous concentration to find the optimum for maximum
performance [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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